Cas no 1706454-70-7 (2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine)

• Product Name: 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine
• CAS No: 1706454-70-7
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5580316
• Update Time: 2025-06-15

2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine
• 2-Methoxy-4-piperidin-1-yl-pyrimidin-5-ylamine
• 5-Pyrimidinamine, 2-methoxy-4-(1-piperidinyl)-

• Inchi： 1S/C10H16N4O/c1-15-10-12-7-8(11)9(13-10)14-5-3-2-4-6-14/h7H,2-6,11H2,1H3
• InChI Key： SMPQZRNJSRSEJL-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(N)C(N2CCCCC2)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 395.1±52.0 °C at 760 mmHg
• Flash Point: 192.7±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 8.59±0.40(Predicted)

2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine

Research Brief on 2-Methoxy-4-(piperidin-1-yl)pyrimidin-5-amine (CAS: 1706454-70-7): Recent Advances and Applications

The compound 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine (CAS: 1706454-70-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors, particularly in the context of cancer therapy.

One of the most notable advancements in the study of 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine is its application in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are often implicated in oncogenic signaling pathways. The study utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing both potency and selectivity.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in addressing neurodegenerative diseases. A preclinical study conducted by a team at Harvard Medical School revealed that 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine derivatives could modulate the activity of certain enzymes involved in protein misfolding, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. These findings suggest a promising avenue for further investigation, though additional in vivo studies are required to validate these effects.

The synthesis of 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine has also seen methodological improvements. A 2022 paper in Organic Letters described a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces the number of steps required. This advancement not only enhances the compound's accessibility for research purposes but also aligns with the growing emphasis on green chemistry principles in pharmaceutical development.

Despite these promising developments, challenges remain in the clinical translation of 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous optimization and testing. Ongoing research is focused on overcoming these hurdles, with several patent applications filed in the past year indicating sustained interest from both academic and industrial sectors.

In conclusion, 2-methoxy-4-(piperidin-1-yl)pyrimidin-5-amine (CAS: 1706454-70-7) represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, neurodegenerative diseases, and beyond, supported by a growing body of preclinical evidence. Future research should prioritize the translation of these findings into clinically viable therapies, while continuing to explore the compound's full pharmacological potential.